[(1S,2S,3S,5R,7S,8R,11R,12R,13R,14S,15R,16R,17S,19R)-13-acetyloxy-7-chloro-2,12-dihydroxy-1,11,15-trimethyl-6-methylidene-10-oxo-4,9,18-trioxapentacyclo[12.5.0.03,5.08,12.017,19]nonadecan-16-yl] acetate
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Overview
Description
[(1S,2S,3S,5R,7S,8R,11R,12R,13R,14S,15R,16R,17S,19R)-13-acetyloxy-7-chloro-2,12-dihydroxy-1,11,15-trimethyl-6-methylidene-10-oxo-4,9,18-trioxapentacyclo[12.5.0.03,5.08,12.017,19]nonadecan-16-yl] acetate is a natural product found in Briareum stechei and Briareum with data available.
Scientific Research Applications
Oxetane Formation in Organic Synthesis
The complex organic compound you mentioned is involved in intricate organic reactions such as oxetane formation. Mosimann and Vogel (2000) described the use of similar compounds in the stereoselective formation of oxetane rings, a critical step in synthesizing various organic molecules, highlighting the compound's relevance in organic synthesis (Mosimann & Vogel, 2000).
Cyclization and Rearrangement in Diterpenoid Synthesis
Vlad et al. (2004) explored the cyclization and rearrangement of diterpenoids, using structurally related compounds. This process is significant in the synthesis of complex diterpenoid structures, which are important in drug discovery and development (Vlad et al., 2004).
Isolation and Characterization of Diterpenes
Thongnest et al. (2005) isolated and characterized new diterpenes from the Kaempferia marginata plant using compounds structurally similar to the one you mentioned. These findings contribute to understanding plant-based compounds and their potential pharmaceutical applications (Thongnest et al., 2005).
Chemoenzymatic Synthesis of Natural Products
Kinoshita et al. (2008) demonstrated the chemoenzymatic synthesis of natural products like α-polypodatetraene using similar complex organic molecules. This method is crucial for efficiently synthesizing natural products with potential therapeutic properties (Kinoshita et al., 2008).
Synthesis and Structural Elucidation in Coordination Chemistry
Shaheen et al. (2014) synthesized and structurally elucidated triorganotin(IV) derivatives of sodium deoxycholate, highlighting the compound's role in coordination chemistry and its potential in developing new materials with unique properties (Shaheen et al., 2014).
Properties
Molecular Formula |
C24H31ClO10 |
---|---|
Molecular Weight |
514.9 g/mol |
IUPAC Name |
[(1S,2S,3S,5R,7S,8R,11R,12R,13R,14S,15R,16R,17S,19R)-13-acetyloxy-7-chloro-2,12-dihydroxy-1,11,15-trimethyl-6-methylidene-10-oxo-4,9,18-trioxapentacyclo[12.5.0.03,5.08,12.017,19]nonadecan-16-yl] acetate |
InChI |
InChI=1S/C24H31ClO10/c1-7-12-19(32-11(5)27)24(30)9(3)22(29)35-20(24)13(25)8(2)15-16(33-15)18(28)23(12,6)21-17(34-21)14(7)31-10(4)26/h7,9,12-21,28,30H,2H2,1,3-6H3/t7-,9+,12-,13+,14-,15-,16-,17+,18-,19-,20+,21+,23+,24-/m1/s1 |
InChI Key |
PGRWMZUTBYCJHO-SXPSIKGXSA-N |
Isomeric SMILES |
C[C@@H]1[C@@H]2[C@H]([C@@]3([C@H](C(=O)O[C@H]3[C@H](C(=C)[C@@H]4[C@@H](O4)[C@H]([C@]2([C@@H]5[C@H]([C@@H]1OC(=O)C)O5)C)O)Cl)C)O)OC(=O)C |
Canonical SMILES |
CC1C2C(C3(C(C(=O)OC3C(C(=C)C4C(O4)C(C2(C5C(C1OC(=O)C)O5)C)O)Cl)C)O)OC(=O)C |
Synonyms |
brianolide |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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